Cas no 142928-28-7 (b-D-Glucopyranoside,(2E,10E)-12-hydroxy-1-(hydroxymethyl)-2,10-dodecadiene-4,6,8-triynyl (9CI))

• Product Name: b-D-Glucopyranoside,(2E,10E)-12-hydroxy-1-(hydroxymethyl)-2,10-dodecadiene-4,6,8-triynyl (9CI)
• CAS No: 142928-28-7
• MF: C₁₉H₂₂O₈
• MW: 378.373186588287
• CID: 202262
• PubChem ID: 6442608
• Update Time: 2025-04-19

b-D-Glucopyranoside,(2E,10E)-12-hydroxy-1-(hydroxymethyl)-2,10-dodecadiene-4,6,8-triynyl (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(2E,10E)-12-hydroxy-1-(hydroxymethyl)-2,10-dodecadiene-4,6,8-triynyl (9CI)
• (2R,3R,4S,5S,6R)-2-[(3E,11E)-1,13-dihydroxytrideca-3,11-dien-5,7,9-triyn-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• 142928-28-7
• Trideca-2-beta-D-glucopyranosyl-1,13-dihydroxy-3(E),11(E)-dien-5,7,9-triyne
• beta-D-Glucopyranoside, (2E,10E)-12-hydroxy-1-(hydroxymethyl)-2,10-dodecadiene-4,6,8-triynyl

• Inchi： 1S/C19H22O8/c20-11-9-7-5-3-1-2-4-6-8-10-14(12-21)26-19-18(25)17(24)16(23)15(13-22)27-19/h7-10,14-25H,11-13H2/b9-7+,10-8+/t14?,15-,16-,17+,18-,19-/m1/s1
• InChI Key： OMZZZQVIHAHEOK-KIJMVZGZSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(/C=C/C#CC#CC#C/C=C/CO)CO

Computed Properties

• Exact Mass: 378.131468
• Monoisotopic Mass: 378.131468
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140
• XLogP3: -1.3

Experimental Properties

• Density: 1.46
• Boiling Point: 699.3°Cat760mmHg
• Flash Point: 376.7°C
• Refractive Index: 1.649

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides